N-(2,6-diisopropylphenyl)-2-(3,4-dimethylphenoxy)acetamide

• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-[2,6-di(propan-2-yl)phenyl]acetamide
• InChI: InChI=1S/C22H29NO2/c1-14(2)19-8-7-9-20(15(3)4)22(19)23-21(24)13-25-18-11-10-16(5)17(6)12-18/h7-12,14-15H,13H2,1-6H3,(H,23,24)
• InChI Key: RYHCKBJUGWROGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=C(C=CC=C2C(C)C)C(C)C)C
• Molecular Formula: C22H29NO2
• Molecular Weight: 339.5 g/mol

Description

N-(2,6-diisopropylphenyl)-2-(3,4-dimethylphenoxy)acetamide is a chemical compound synthesized for various research and industrial applications. While specifics on this exact molecule are rare, we can draw parallels with closely related compounds in terms of structure, synthesis, and properties.

Synthesis Analysis

The synthesis of similar compounds involves stirring ethyl 2-(isopropylphenoxy)acetic acid with diamine in dry conditions, followed by the addition of reagents like lutidine and TBTU, leading to the formation of the desired acetamide derivatives. These compounds are then recrystallized and analyzed using techniques such as HNMR and LC-MS for purity and structure verification (Sharma et al., 2018).

Molecular Structure Analysis

The molecular structure of related compounds has been determined through crystallographic studies, revealing their conformation and bonding parameters. For example, N-(3,4-dimethylphenyl)acetamide has been shown to crystallize in an orthorhombic crystal system, indicating potential similarities in crystalline structure to our compound of interest (Gowda et al., 2007).

Scientific Research Applications

Anticancer Applications

One study focused on the synthesis and molecular docking analysis of an anticancer drug derived from N-(2,6-diisopropylphenyl)-2-(3,4-dimethylphenoxy)acetamide. The compound exhibited potential anticancer activity by targeting the VEGFr receptor, as confirmed through in silico modeling studies (Sharma et al., 2018).

Environmental Monitoring

Another research application involved the development of a new fluorescent probe for sensitive detection of carbonyl compounds in environmental water samples. This probe, derived from this compound, demonstrated improved sensitivity and was effective for trace measurement of aldehydes and ketones in water samples (Houdier et al., 2000).

Pesticide Development

Research into potential pesticides led to the characterization of new derivatives of N-(hydroxyalkyl)-4-chlorophenoxyacetamide. These derivatives, related to this compound, demonstrated promise as potential pesticides, as evidenced by X-ray powder diffraction data (Olszewska et al., 2009).

Anticonvulsant Activity

A study synthesized and investigated the anticonvulsant activity of various acetamide derivatives. These derivatives, including trans- and cis-2-(2,6-dimethylphenoxy)-N-(2-hydroxycyclohexyl)acetamides, showed effectiveness in mitigating seizures, suggesting potential therapeutic applications in epilepsy treatment (Pękala et al., 2011).

Analgesic Potential

KR-25003, a compound structurally related to this compound, was studied for its analgesic properties. The crystal structure and intermolecular interactions of this compound were analyzed, contributing to our understanding of its potential as a pain-relieving agent (Park et al., 1995).